Cas no 1318789-73-9 (1-(2,5-Dimethylphenyl)-5-hydroxy-1H-Pyrazole-3-carboxylic acid)

• Product Name: 1-(2,5-Dimethylphenyl)-5-hydroxy-1H-Pyrazole-3-carboxylic acid
• CAS No: 1318789-73-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 2111184
• Update Time: 2023-08-03

1-(2,5-Dimethylphenyl)-5-hydroxy-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-5-hydroxy-1H-Pyrazole-3-carboxylic acid
• 1-(2,5-Dimethylphenyl)-5-hydroxy-1H-Pyrazole-3-carboxylic acid

• Inchi： 1S/C12H12N2O3/c1-7-3-4-8(2)10(5-7)14-11(15)6-9(13-14)12(16)17/h3-6,13H,1-2H3,(H,16,17)
• InChI Key： UJHMSBJMGUFCGJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NN1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 232.085
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6